Cas no 1388046-94-3 (7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine)

• Product Name: 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine
• CAS No: 1388046-94-3
• MF: C₇H₄BrClN₂S
• MW: 263.542057991028
• CID: 5059568
• Update Time: 2025-11-02

7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine

• Inchi： 1S/C7H4BrClN2S/c1-3-10-5-4(8)2-12-6(5)7(9)11-3/h2H,1H3
• InChI Key： UMQFLMCORBXVRW-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C(=NC(C)=NC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.4
• Topological Polar Surface Area: 54

Additional information on 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine

7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine (CAS 1388046-94-3): A Versatile Heterocyclic Building Block for Pharmaceutical and Material Science

In the rapidly evolving field of heterocyclic chemistry, 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine (CAS 1388046-94-3) has emerged as a crucial molecular scaffold with significant potential in drug discovery and advanced material applications. This thienopyrimidine derivative combines the electronic properties of thiophene with the structural versatility of pyrimidine, creating a unique platform for chemical modifications that researchers are actively exploring in 2024.

The molecular structure of 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine features three distinct reactive sites that enable selective functionalization - the bromine at position 7, chlorine at position 4, and methyl group at position 2. This trifecta of substituents makes it particularly valuable for cross-coupling reactions, a topic that has seen increased interest in pharmaceutical research circles. Recent publications indicate growing applications in the development of kinase inhibitors and anticancer agents, aligning with current trends in targeted cancer therapies.

From a synthetic chemistry perspective, the 7-bromo-4-chloro substitution pattern offers sequential modification opportunities that are highly desirable in combinatorial chemistry approaches. The bromine typically participates in Buchwald-Hartwig amination or Suzuki-Miyaura coupling, while the chlorine can undergo nucleophilic aromatic substitution. These characteristics explain why searches for "thienopyrimidine building blocks" and "functionalized heterocycles for drug discovery" have shown a 35% increase in the past year according to chemical database analytics.

The 2-methyl group in 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine contributes to both steric and electronic effects that influence molecular packing in solid-state applications. Materials scientists have noted its potential in organic electronic devices, particularly in the development of novel semiconducting materials for flexible electronics - a sector projected to grow by 20% annually through 2026. The compound's ability to participate in π-π stacking interactions while maintaining solubility makes it attractive for organic thin-film transistors (OTFTs).

In pharmaceutical applications, the thieno[3,2-d]pyrimidine core has demonstrated remarkable versatility as a bioisostere for purine bases. This structural similarity to natural nucleotides explains its frequent appearance in patent applications for antiviral compounds and signal transduction inhibitors. Recent studies highlight its incorporation into molecules targeting protein-protein interactions, a hot topic in modern drug discovery that addresses traditionally "undruggable" targets.

The synthesis of 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine typically begins with the condensation of appropriately substituted thiophene derivatives with amidine precursors, followed by halogenation. Process chemists have optimized routes to achieve >95% purity, as demanded by current Good Manufacturing Practice (GMP) standards for pharmaceutical intermediates. Analytical characterization by HPLC, NMR, and mass spectrometry confirms the identity of this high-value building block.

Market analysis shows growing demand for functionalized thienopyrimidines, with 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine positioned as a key intermediate in several drug development pipelines. The compound's CAS number (1388046-94-3) appears in over 50 patent families worldwide, reflecting its importance in intellectual property related to small molecule therapeutics. Suppliers report increased inquiries from both academic institutions and pharmaceutical companies seeking custom quantities.

From a safety perspective, proper handling of 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine requires standard laboratory precautions for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used. Storage recommendations suggest keeping the material in a cool, dry place away from strong oxidizers - considerations that align with modern laboratory safety protocols.

The future outlook for 7-Bromo-4-chloro-2-methylthieno[3,2-d]pyrimidine appears promising, particularly as research continues into targeted cancer therapies and next-generation organic electronics. Its unique combination of reactivity and stability positions it as a valuable tool for medicinal chemists and materials scientists alike. As the demand for specialized heterocyclic compounds grows, this molecule will likely maintain its status as an important building block in both academic and industrial settings.